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Abstract

(S)-(-)-2-Acetoxypropionic acid, a chiral building block, holds significant importance in the
realms of pharmaceutical and agrochemical synthesis. This technical guide provides an in-
depth exploration of its core attributes, including its chemical identity, physicochemical
properties, synthesis methodologies, and diverse applications. As a versatile intermediate,
understanding its characteristics is paramount for leveraging its full potential in research and
development. This document serves as a comprehensive resource, consolidating critical
information to facilitate its effective and safe utilization.

Chemical Identity and Molecular Structure

(S)-(-)-2-Acetoxypropionic acid, also known by its synonym (-)-O-Acetyl-L-lactic acid, is a
chiral carboxylic acid.[1][2][3][4][5][€] Its unique structure, featuring an acetoxy group at the
alpha-position to the carboxylic acid, imparts specific reactivity and stereochemistry that are
highly valued in organic synthesis.

e CAS Number: 6034-46-4[1][3][41[6][71[8]
e Molecular Formula: CsHsOa[1][2][4][6][8][9]

e Molecular Weight: 132.11 - 132.12 g/mol [1][2][6][8][9]
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o |[UPAC Name: (S)-2-(acetyloxy)propanoic acid[2]

The stereochemistry of this compound is crucial, with the (S)-enantiomer exhibiting a negative
optical rotation.[2]

Structural Representation:

Caption: Molecular structure of (S)-(-)-2-Acetoxypropionic acid.

Physicochemical Properties

A thorough understanding of the physicochemical properties of (S)-(-)-2-Acetoxypropionic
acid is essential for its handling, storage, and application in various experimental setups.

Property Value Source
Appearance Colorless clear liquid [1]
Density 1.162 - 1.18 g/mL at 20-25 °C [11121171

o 115-117 °C at 2 mmHg; 141-
Boiling Point [11[21[7]
143 °C at 20 mmHg

Refractive Index n20/D 1.422 - 1.423 [11121[71
) ) [0]20/D -44° to -55° (c=7 in
Optical Rotation [11[2]
CHCIs)
Purity > 98% (Assay by titration) [1]

Storage: It is recommended to store the compound at 2 - 8 °C to maintain its stability and
purity.[1][6]

Synthesis Methodologies

The primary route for synthesizing 2-Acetoxypropionic acid involves the acetoxylation of lactic
acid.

Acetoxylation of Lactic Acid
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This method utilizes acetic anhydride or acetic acid to acetylate lactic acid. The reaction can be
catalyzed by ion-exchange resins or zeolites, offering an efficient and selective pathway to the
desired product.[2] A continuous process for preparing (S)-2-acetoxypropionic acid from an
agueous solution of lactic acid and acetic anhydride in acetic acid has also been developed,
highlighting its industrial relevance.[10]
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catalyzes ——~~
’’’’’ - Acetic Acid
Catalyst
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to (S)-(-)-2-
Acetoxypropionic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1368166#s-2-acetoxypropionic-acid-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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